4-[(3,4-Dichlorophenyl)sulfamoyl]benzoic acid

• IUPAC Name: 4-[(3,4-dichlorophenyl)sulfamoyl]benzoic acid
• InChI: InChI=1S/C13H9Cl2NO4S/c14-11-6-3-9(7-12(11)15)16-21(19,20)10-4-1-8(2-5-10)13(17)18/h1-7,16H,(H,17,18)
• InChI Key: SSPSWVJTSDGRPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)O)S(=O)(=O)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C13H9Cl2NO4S
• Molecular Weight: 346.2 g/mol

Description

4-[(3,4-Dichlorophenyl)sulfamoyl]benzoic acid, commonly known as DCSB, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound belongs to the class of sulfonamides and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of DCSB is primarily attributed to its ability to inhibit the activity of carbonic anhydrase. Carbonic anhydrase is an enzyme that catalyzes the reversible conversion of carbon dioxide to bicarbonate and protons. DCSB binds to the active site of carbonic anhydrase, preventing the enzyme from carrying out its catalytic function. This results in a decrease in the concentration of bicarbonate and protons, leading to a decrease in the pH of the surrounding environment. The decrease in pH can have various physiological effects, including the inhibition of cancer cell growth.
Biochemical and Physiological Effects
DCSB has been shown to have various biochemical and physiological effects. Inhibition of carbonic anhydrase activity has been shown to decrease the pH of the surrounding environment, leading to the inhibition of cancer cell growth. DCSB has also been shown to decrease the activity of the sodium-potassium pump, leading to an increase in intracellular sodium and a decrease in intracellular potassium. This can have various physiological effects, including the inhibition of smooth muscle contraction.

Advantages and Limitations for Lab Experiments

DCSB has several advantages for lab experiments, including its high yield and ease of purification. The compound has also been extensively studied, and its mechanism of action is well understood. However, DCSB has some limitations, including its potential toxicity and the need for caution when handling the compound.

Future Directions

For the study of DCSB include investigating its potential as an anticancer agent in clinical trials and developing new synthesis methods for the compound.

Synthesis Methods

DCSB can be synthesized using different methods, including the reaction of 3,4-dichloroaniline with benzenesulfonyl chloride in the presence of a base. Another method involves the reaction of 4-aminobenzoic acid with 3,4-dichlorobenzenesulfonyl chloride in the presence of a base. The yield of DCSB using these methods is relatively high, and the compound can be purified using recrystallization.

Scientific Research Applications

DCSB has been extensively used in scientific research, particularly in the field of biochemistry and pharmacology. This compound has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a crucial role in various physiological processes. DCSB has also been shown to inhibit the growth of cancer cells and has been used as a potential anticancer agent in preclinical studies.